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Compound of Interest

Compound Name: Latanoprost acid

Cat. No.: B1674535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Latanoprost acid, a prostaglandin analog widely used in research and pharmaceutical

development. Adherence to these procedures is critical to ensure personnel safety,

environmental protection, and regulatory compliance.

I. Immediate Safety and Handling Considerations
Latanoprost acid, particularly when in solution with flammable solvents such as methyl

acetate, presents several hazards.[1][2][3] Before handling, it is crucial to be familiar with the

following safety data sheet (SDS) information:

Hazards:

Highly flammable liquid and vapor.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause drowsiness or dizziness.[1][2][3]

Harmful if swallowed.[1]

Suspected of damaging fertility or the unborn child.[2][4]
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Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[5]

Skin Protection: Wear protective gloves and a laboratory coat. For larger quantities, a

disposable coverall of low permeability is recommended.[6]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to

avoid breathing vapors, mist, or gas.[4][5]

Handling:

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[2][3]

Avoid contact with skin and eyes.[6]

Do not eat, drink, or smoke when using this product.[1][4]

II. Regulatory Framework for Pharmaceutical Waste
The disposal of Latanoprost acid is governed by regulations for pharmaceutical waste. In the

United States, several agencies regulate this process:

Environmental Protection Agency (EPA): The EPA regulates the disposal of hazardous

waste, including certain pharmaceuticals, under the Resource Conservation and Recovery

Act (RCRA).[7][8] In 2019, the EPA finalized a new rule, Subpart P, which provides

healthcare-specific requirements for managing hazardous waste pharmaceuticals.[8][9] A

key provision of Subpart P is the ban on flushing hazardous waste pharmaceuticals down

drains.[8]

Drug Enforcement Administration (DEA): The DEA has specific regulations for the disposal of

controlled substances to prevent diversion. While Latanoprost acid is not a controlled

substance, it is important to be aware of these regulations if working with other compounds.
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State and Local Regulations: Many states have their own regulations regarding

pharmaceutical waste that may be more stringent than federal laws.[7] Always consult your

institution's Environmental Health and Safety (EHS) department for specific local

requirements.

III. Step-by-Step Disposal Procedures
The proper disposal method for Latanoprost acid waste depends on its form (e.g., pure

compound, dilute solution, contaminated materials).

1. Waste Segregation and Collection:

Pure Latanoprost Acid and Concentrated Solutions:

Collect in a dedicated, properly labeled, and sealed hazardous waste container.

The container should be compatible with the solvent (e.g., a polyethylene or glass

container for methyl acetate solutions).

Label the container clearly with "Hazardous Waste," the full chemical name ("Latanoprost
acid"), and the solvent ("Methyl Acetate solution"). Indicate the concentration and

associated hazards (e.g., "Flammable," "Toxic").

Dilute Aqueous Solutions:

While Latanoprost acid is slightly hazardous to water, do not dispose of it down the drain.

[1][2] This is in line with modern regulations that discourage the sewering of

pharmaceutical waste.[8][10]

Collect in a labeled hazardous waste container for aqueous waste.

Contaminated Labware and PPE:

Sharps: Needles, syringes, and scalpels should be placed in a designated sharps

container.

Glassware: Pipettes, vials, and flasks should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone). The first rinse should be collected as hazardous waste. Subsequent
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rinses may be managed as non-hazardous waste, depending on institutional policies. The

cleaned glassware can then be disposed of in a broken glass box.

Solid Waste: Gloves, bench paper, and other contaminated solid materials should be

collected in a designated solid hazardous waste container.

2. Storage of Waste:

Store waste containers in a well-ventilated, designated satellite accumulation area.

Keep containers tightly closed when not in use.[1][3]

Store away from heat and ignition sources.

Ensure secondary containment is used to prevent spills.

3. Final Disposal:

All Latanoprost acid waste must be disposed of through your institution's hazardous waste

management program.

This typically involves a licensed hazardous waste disposal company.[4]

The most common disposal method for pharmaceutical waste is incineration at a permitted

facility.[8]

Never dispose of Latanoprost acid in the regular trash or down the drain.[6][10]

IV. Spill and Emergency Procedures
Small Spills:

Absorb with an inert, non-combustible material such as sand, diatomite, or universal

binders.[1][2]

Collect the absorbed material and place it in a sealed container for hazardous waste

disposal.

Clean the spill area with a suitable solvent.
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Large Spills:

Evacuate the area and prevent entry.

Alert your institution's EHS or emergency response team immediately.

Personal Exposure:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1]

Ingestion: Rinse mouth and call a poison center or doctor if you feel unwell.[1]

V. Quantitative Data Summary
Parameter Value Reference

Flash Point (in Methyl Acetate) -13 °C (8.6 °F) [2]

Auto-ignition Temperature 454 °C (849.2 °F) [2]

Water Hazard Class 1 (Slightly hazardous for water) [1][2]

VI. Latanoprost Acid Waste Disposal Workflow
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Latanoprost Acid Waste Disposal Decision Tree

Identify Latanoprost Acid Waste

Determine Waste Form

Pure Compound or
Concentrated Solution

Liquid
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Liquid
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(Gloves, Bench Paper, etc.)

Solid

Contaminated Labware
(Glassware, Pipettes, etc.)

Solid

Collect in Labeled
Hazardous Liquid Waste Container

Collect in Labeled
Hazardous Solid Waste Container

Triple Rinse with Solvent

Store in Satellite
Accumulation Area

Collect First Rinse as
Hazardous Waste

Dispose of Cleaned Glassware
in Broken Glass Box

Dispose via Institutional
EHS / Licensed Contractor

Click to download full resolution via product page

Caption: Latanoprost Acid Waste Disposal Decision Tree

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1674535?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674535?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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